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Compound of Interest

Compound Name: p-Chloroacetanilide

Cat. No.: B1165894

Introduction: 4'-Chloroacetanilide is a chlorinated derivative of acetanilide.[1] It serves as a
crucial intermediate in organic synthesis and has applications in the pharmaceutical and
agricultural industries.[2] For researchers, scientists, and professionals in drug development, a
thorough understanding of its properties, synthesis, and analytical methods is essential for its
effective and safe utilization. This guide provides a comprehensive overview of 4'-
Chloroacetanilide, including its chemical and physical properties, detailed experimental
protocols, and key safety information.

Chemical and Physical Properties

The fundamental properties of 4'-Chloroacetanilide are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value
CAS Number 539-03-7[3][4][5][6]
Molecular Formula CsHsCINOI[3][4][5][6]
Molecular Weight 169.61 g/mol [1][3][4][5]
White to off-white crystalline solid/powder[2][4]
Appearance
[7]
Melting Point 176-178 °C[4][7][8]
Boiling Point 333 °C[4][9]
Density 1.385 g/cm3[7][9]
- Sparingly soluble in water[2], soluble in hot
Solubility

dioxane.[7]

Synthesis of 4'-Chloroacetanilide

A common laboratory method for the synthesis of 4'-Chloroacetanilide involves the chlorination
of acetanilide.

Experimental Protocol: Synthesis from Acetanilide

This protocol outlines the preparation of 4'-chloroacetanilide from acetanilide using a bleaching
powder solution.[10]

Materials:

Acetanilide (5 g)

Glacial acetic acid (10 g)

Ethyl alcohol (10 g)

10% bleaching powder solution (100 ml, cold)

Water
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Procedure:

e Dissolve 5 g of acetanilide in a mixture of 10 g of glacial acetic acid and 10 g of ethyl alcohol
with gentle warming.

¢ Dilute the solution with 100 ml of water.

e Heat the solution to 50°C.

o Slowly add 100 ml of a cold, 10% solution of bleaching powder while continuously stirring.
o Collect the resulting 4'-chloroacetanilide precipitate by filtration.

» Wash the collected solid with water.

o Recrystallize the product from alcohol or dilute acetic acid to obtain colorless needles.[10]

Synthesis Workflow for 4'-Chloroacetanilide
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Caption: A flowchart illustrating the synthesis of 4'-Chloroacetanilide.
Applications in Research and Development
4'-Chloroacetanilide is a versatile compound with several applications in the scientific field:

o Pharmaceutical Intermediate: It is used in the synthesis of various pharmaceutical
compounds, including alprazolam.[2][7] It is also utilized in pharmaceutical preparations that
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are analyzed using porous graphitic carbon (PGC) columns.[7]

o Analytical Standard: 4'-Chloroacetanilide serves as a key impurity marker in acetaminophen,
and its quantification is performed using high-performance liquid chromatography (HPLC).[7]

» Herbicide: In agriculture, it is used as an herbicide to control the growth of unwanted weeds.
[2] Its mechanism of action involves the disruption of plant enzyme functions.[2]

o Research Chemical: It is widely used as a research chemical for various studies.[1]

Analytical Methods

The presence and purity of 4'-Chloroacetanilide can be determined using various analytical
techniques, with HPLC being a prominent method.

Experimental Protocol: HPLC Analysis

This protocol provides a general outline for the analysis of 4'-Chloroacetanilide.
Instrumentation:

o High-Performance Liquid Chromatograph (HPLC)

» Mixed-mode reversed-phase/cation exchange stationary phase column[7]

e UV Detector

Procedure:

o Standard Preparation: Prepare a standard solution of 4'-Chloroacetanilide of a known
concentration in a suitable solvent (e.g., a mixture of mobile phase components).

o Sample Preparation: Dissolve the sample containing 4'-Chloroacetanilide in the mobile
phase.

o Chromatographic Conditions:

o Column: Mixed-mode reversed-phase/cation exchange column.[7]
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o Mobile Phase: A suitable mixture of aqueous and organic solvents.
o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength where 4'-Chloroacetanilide has significant
absorbance.

« Injection: Inject both the standard and sample solutions into the HPLC system.

» Data Analysis: Compare the retention time and peak area of the analyte in the sample to that
of the standard to determine its presence and quantity.
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Analytical Workflow for 4'-Chloroacetanilide using HPLC
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Caption: A flowchart for the HPLC analysis of 4'-Chloroacetanilide.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1165894?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Information

It is crucial to handle 4'-Chloroacetanilide with appropriate safety precautions.

Hazard Information Precautionary Statements

P261: Avoid breathing

Signal Word: Warning[11
J olt1] dust/fume/gas/mist/vapors/spray.[11]

Hazard Statements: H315 (Causes skin ) )
o ) o P280: Wear protective gloves/protective
irritation), H319 (Causes serious eye irritation), ) ) )

] o clothing/eye protection/face protection.[4]
H335 (May cause respiratory irritation)[11]

P302 + P352: IF ON SKIN: Wash with plenty of

Target Organs: Respiratory system[11
g 9 P Vs ] water.[3][4]

P305 + P351 + P338: IF IN EYES: Rinse
Personal Protective Equipment: Dust mask type  cautiously with water for several minutes.
N95 (US), Eyeshields, Gloves Remove contact lenses, if present and easy to

do. Continue rinsing.[4][12]

Conclusion

4'-Chloroacetanilide is a compound of significant interest in chemical synthesis and
pharmaceutical sciences. Its well-defined properties and established synthesis routes make it a
valuable building block. A clear understanding of its characteristics, handling, and analytical
methods is paramount for researchers to ensure both safety and success in their experimental
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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